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Compound Focus: Cercosporamide

CAS No.: 131436-22-1

Cat. No.: S002508

Cercosporamide Solubility & Stock Solution
Preparation

The table below consolidates key data for preparing your stock solutions.

Parameter Details and Values

Molecular Weight 331.28 g/mol [1] [2] [3]

Primary Solvent DMSO [1] [4] [3]

Solubility in DMSO ~3.31 mg/mL (10 mM) [1], or up to 5 mg/mL [4]
Solubility in Other Solvents Chloroform: 1 mg/mL, Ethyl acetate: 1 mg/mL [4]
Recommended Stock Concentration 1-5 mg/mL (3.02 - 15.09 mM) in DMSO [4] [3]
Solution Stability Unstable at -20°C; should be freshly prepared [4].

Step-by-Step Protocol for DMSO Stock Solution
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e Calculate and Weigh: Calculate the mass of Cercosporamide needed for your desired stock
concentration and volume. Weigh the compound carefully.

¢ Dissolve: Transfer the compound to a suitable vial and add the required volume of freshly opened,
high-quality, anhydrous DMSO [3].

¢ Mix Thoroughly: Vortex or sonicate the mixture with gentle warming if needed to achieve complete
dissolution, resulting in a clear solution [3].

e Aliquot: Once fully dissolved, immediately aliquot the solution into single-use vials to minimize
freeze-thaw cycles and exposure to moisture [3].

e Store: Store the aliquots at -20°C or -80°C. One supplier notes that a 1 mg/mL solution in DMSO is
stable for at least three months at -20°C [4], while another recommends use within one month at
-20°C or six months at -80°C [3].

Critical Troubleshooting Guide

Problem: Solution appears cloudy or precipitate forms after storage.

e Cause: The DMSO stock solution is inherently unstable, and water absorption from the air can cause
precipitation [4] [3].

e Solution: Always use freshly prepared stock solution. Avoid repeated freezing and thawing by
using single-use aliquots. Ensure the DMSO container is tightly sealed after use.

Problem: Inconsistent results in biological assays.

e Cause: Degradation of the stock solution due to age or improper storage can lead to a loss of
potency [4] [3].

¢ Solution: Prepare a new stock solution from solid compound. Verify your calculations for molarity and
dilution.

Problem: Compound does not dissolve fully at the intended concentration.

e Cause: The maximum solubility may vary slightly between batches.

e Solution: Prepare a lower concentration stock (e.g., 1 mg/mL instead of 5 mg/mL) [4] [3]. Gently
warm the vial in your hand or with a brief, low-temperature water bath while vortexing. Avoid
excessive heating.

Experimental Workflow Visualization
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The following diagram illustrates the core workflow and critical control points for preparing a stable stock

solution.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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